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Compound of Interest

Compound Name: 5(6)-Carboxy-eosin

Cat. No.: B8261255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of carboxyfluorescein, focusing

on the commonly used 5-carboxyfluorescein and 6-carboxyfluorescein. These isomers are

widely employed as fluorescent labels and probes in various biological and drug discovery

applications. This document details their synthesis, separation, and key physicochemical

properties, along with experimental protocols and application workflows.

Introduction to Carboxyfluorescein Isomers
Carboxyfluorescein, often abbreviated as FAM, is a derivative of fluorescein that possesses a

carboxyl group, enabling its covalent attachment to biomolecules. The synthesis of

carboxyfluorescein typically results in a mixture of two structural isomers: 5-carboxyfluorescein

and 6-carboxyfluorescein.[1] While often used as a mixture (5(6)-FAM), the pure isomers are

preferred in many applications to ensure homogeneity and reproducibility of the labeled

species.[2][3] The fluorescence of these molecules originates from the xanthene core and is

influenced by the position of the carboxyl group and the pH of the environment.[4]

Physicochemical and Spectroscopic Properties
The photophysical properties of 5- and 6-carboxyfluorescein are very similar, which makes their

individual application dependent on the specific requirements of the experimental setup.

However, subtle differences in properties such as quantum yield can be observed, particularly

when they are conjugated to other molecules.
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Quantitative Data Summary
The following table summarizes the key quantitative data for the isomers of carboxyfluorescein.

Property
5-
Carboxyfluorescein

6-
Carboxyfluorescein

5(6)-
Carboxyfluorescein
(Mixture)

Excitation Maximum

(λex)
~494 nm ~496 nm 492 - 495 nm[4][5]

Emission Maximum

(λem)
~520 nm ~522 nm 514 - 520 nm[4][5]

Molar Extinction

Coefficient (ε)
>70,000 M⁻¹cm⁻¹ >70,000 M⁻¹cm⁻¹

~83,000 M⁻¹cm⁻¹ at

pH 9.0

Fluorescence

Quantum Yield (Φ)
~0.93 (unconjugated)

Lower than 5-isomer

when forming

bifluorophores[2]

0.93 (unconjugated)[6]

pKa Not explicitly found Not explicitly found ~6.5[7][8]

Molecular Weight 376.32 g/mol 376.32 g/mol 376.32 g/mol

Chemical Formula C₂₁H₁₂O₇ C₂₁H₁₂O₇ C₂₁H₁₂O₇

Synthesis and Separation of Isomers
The most common method for synthesizing 5(6)-carboxyfluorescein is through the

condensation of 1,2,4-benzenetricarboxylic anhydride (trimellitic anhydride) with resorcinol.

This reaction typically yields a mixture of the 5- and 6-isomers.

Synthesis and Separation Workflow
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Synthesis

Separation

1,2,4-Benzenetricarboxylic Anhydride + Resorcinol

Condensation Reaction
(e.g., in methanesulfonic acid)

Mixture of 5- and 6-Carboxyfluorescein Isomers

Fractional Crystallization Column Chromatography
(of protected derivatives)Preparative HPLC

Pure 5-Carboxyfluorescein Pure 6-Carboxyfluorescein
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Fluorescence Polarization Immunoassay (FPIA) Key

Start: Prepare Reagents

Mix Sample (containing analyte),
Antibody, and

Carboxyfluorescein-Tracer

Incubate to Reach
Binding Equilibrium

Measure Fluorescence Polarization

Analyze Data:
Low Polarization = High Analyte
High Polarization = Low Analyte

End: Determine Analyte Concentration

Analyte (Unlabeled) Antibody Carboxyfluorescein-Tracer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Throughput Screening (HTS) Workflow

Start: Plate Cells

Add Compound Library
(one compound per well)

Incubate Cells with Compounds

Add Carboxyfluorescein Diacetate
Succinimidyl Ester (CFDA-SE)

Incubate for Staining

Wash to Remove Excess Dye

Read Fluorescence Intensity
(e.g., plate reader or high-content imager)

Data Analysis:
Identify 'Hits' that alter fluorescence

End: Candidate Compound Identification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com
[labcompare.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. 5(6)-カルボキシフルオレセイン BioReagent, suitable for fluorescence, ≥95% (HPLC) |
Sigma-Aldrich [sigmaaldrich.com]

5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

6. loschmidt.chemi.muni.cz [loschmidt.chemi.muni.cz]

7. biotium.com [biotium.com]

8. Fluorescence polarization immunoassay - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of
Carboxyfluorescein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261255#understanding-the-isomers-of-
carboxyfluorescein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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